Cas no 104316-76-9 (Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate)

• Product Name: Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate
• CAS No: 104316-76-9
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4404628
• PubChem ID: 343222
• Update Time: 2025-06-15

Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-amino-1-(phenylmethyl)-, methyl ester
• Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate
• 104316-76-9
• Methyl5-amino-1-benzyl-1H-imidazole-4-carboxylate
• methyl 5-amino-1-benzylimidazole-4-carboxylate
• EEA31676
• NSC382327
• NSC-382327
• G56646
• methyl 5-amino-1-benzyl-imidazole-4-carboxylate
• 1H-Imidazole-4-carboxylic acid, 5-amino-1-(phenylmethyl)-, methylester
• EN300-67155
• AKOS022657732
• Z1065924568

• Inchi： 1S/C12H13N3O2/c1-17-12(16)10-11(13)15(8-14-10)7-9-5-3-2-4-6-9/h2-6,8H,7,13H2,1H3
• InChI Key： TZURRKPJPAPVDG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(N)=C(C(OC)=O)N=1

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 435.9±30.0 °C at 760 mmHg
• Flash Point: 217.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate

Research Brief on Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate (CAS: 104316-76-9)

Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate (CAS: 104316-76-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has emphasized the role of Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate in the design of small-molecule inhibitors targeting specific kinases involved in cancer progression. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a scaffold for developing potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a promising candidate for further drug development.

In addition to its applications in oncology, Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate has been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel imidazole derivatives with significant activity against drug-resistant bacterial strains, including MRSA. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics.

The synthesis of Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate has also seen advancements in recent years. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and demonstrated biological activity continue to make it a valuable tool in drug discovery.

In conclusion, Methyl 5-Amino-1-benzyl-1H-imidazole-4-carboxylate (CAS: 104316-76-9) represents a critical building block in modern medicinal chemistry. Its applications span from oncology to infectious diseases, and ongoing research is likely to uncover additional therapeutic potentials. Future studies should focus on optimizing its derivatives for clinical use while addressing the challenges associated with drug development.